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Compound of Interest

Compound Name: Pentadec-5-en-1-yne

Cat. No.: B15418928

Application Notes and Protocols for Pentadec-5-
en-1-yne

Disclaimer: No specific Safety Data Sheet (SDS) for Pentadec-5-en-1-yne has been found.
The following information is compiled from data on structurally similar compounds, including 1-
Pentadecyne and general safety protocols for unsaturated hydrocarbons and compounds
containing the enyne functional group. Researchers should handle this compound with caution
and perform a thorough risk assessment before use.

Introduction

Pentadec-5-en-1-yne is a long-chain hydrocarbon featuring both a double bond and a triple
bond within its structure. This enyne functional group imparts specific reactivity to the molecule,
making it a valuable synthon in organic chemistry. These application notes provide guidance on
the safe handling, storage, and disposal of Pentadec-5-en-1-yne, based on the best available
data for related compounds.

Hazard Identification and Classification

While specific hazard data for Pentadec-5-en-1-yne is unavailable, based on the safety profile
of 1-Pentadecyne, it is prudent to consider it as a combustible material.[1] The primary hazards
are likely to be:

o Flammability: Combustible liquid. Containers may explode when heated.[1]
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« Inhalation: Symptoms of overexposure may include headache, dizziness, tiredness, nausea,
and vomiting.[1]

o Skin and Eye Contact: May cause irritation upon contact.[2]
 Ingestion: Potential for adverse health effects.[2]

The enyne functional group is known to be reactive and can participate in various chemical
transformations.[3][4][5] While not explicitly documented for this compound, terminal alkynes
can sometimes form explosive metal acetylides.

Physical and Chemical Properties

The following table summarizes the known and estimated physical and chemical properties of
Pentadec-5-en-1-yne and related compounds.

Property Value Source
Molecular Formula C15H26 PubChem
Molecular Weight 206.37 g/mol PubChem][6]

) o ) Fisher Scientific (for 1-
Appearance Light yellow liquid (estimated)

Pentadecene)[2]
) Fisher Scientific (for 1-

Odor Odorless (estimated)

Pentadecene)[2]

- ) 268 - 269.0 °C @ 760 mmHg . S
Boiling Point Fisher Scientific[2]
(for 1-Pentadecene)

) > 90 °C/>194 °F (for 1- _ S
Flash Point Fisher Scientific[1]
Pentadecyne)

Solubility No information available

Safe Handling Protocols
Personal Protective Equipment (PPE)
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A thorough risk assessment should be conducted before handling Pentadec-5-en-1-yne. The

following PPE is recommended:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[2]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

Respiratory Protection: If working in a poorly ventilated area or if vapors are expected to be
generated, use a NIOSH/MSHA approved respirator.

Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Ensure that eyewash stations and safety showers are close to the workstation location.

Handling Procedures

Avoid contact with skin, eyes, or clothing.[1][2]

Avoid ingestion and inhalation.[1][2]

Keep away from open flames, hot surfaces, and sources of ignition.[1]
Take precautionary measures against static discharges.[7]

Use only non-sparking tools.[7]

Handle in accordance with good industrial hygiene and safety practice.[1]

Storage Procedures

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2]
Store away from strong oxidizing agents.[2]

Keep away from heat, sparks, and flame.[1]
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Emergency Procedures
First-Aid Measures

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1][2]

» Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical
attention if symptoms occur.[1][2]

 Inhalation: Remove to fresh air. Get medical attention immediately if symptoms occur.[1][2]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[1][2]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use water mist, CO2, dry chemical, or foam. Water mist may
be used to cool closed containers.[1]

» Specific Hazards: The material is combustible, and containers may explode when heated.[1]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1]

Accidental Release Measures

o Ensure adequate ventilation.
e Remove all sources of ignition.
o Use personal protective equipment as required.

e Sweep up and shovel into suitable containers for disposal.[1]

Experimental Protocols

Due to the lack of specific experimental protocols for Pentadec-5-en-1-yne in the search
results, a general protocol for a common reaction involving enynes, such as a coupling
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reaction, is provided below. This is an illustrative example and must be adapted and optimized
for the specific reaction being performed.

General Protocol for a Palladium-Catalyzed Cross-Coupling Reaction:
e Reaction Setup:

o To a dry reaction flask under an inert atmosphere (e.g., argon or nitrogen), add the
palladium catalyst and any necessary ligands.

o Add a suitable dry, degassed solvent.
o Reagent Addition:
o Add the coupling partner (e.g., an aryl halide).
o Add Pentadec-5-en-1-yne via syringe.
o Add a suitable base.
» Reaction:

o Heat the reaction mixture to the desired temperature and monitor the reaction progress by
a suitable analytical technique (e.g., TLC, GC-MS).

o Work-up:
o Once the reaction is complete, cool the mixture to room temperature.
o Quench the reaction with an appropriate aqueous solution.
o Extract the product with a suitable organic solvent.

o Wash the combined organic layers with brine, dry over an anhydrous salt (e.g., Na2S04),
filter, and concentrate under reduced pressure.

e Purification:

o Purify the crude product by column chromatography on silica gel.
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Visualizations

Safe Handling and Storage Workflow for Pentadec-5-en-1-yne
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Caption: Workflow for the safe handling and storage of Pentadec-5-en-1-yne.
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Emergency Response Protocol
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Caption: Decision tree for emergency response to incidents involving Pentadec-5-en-1-yne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and storage procedures for Pentadec-5-
en-1-yne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15418928#safe-handling-and-storage-procedures-
for-pentadec-5-en-1-yne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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